Cas no 3140-45-2 (Linoleamide,N-isopropyl- (7CI,8CI))

• Product name: Linoleamide,N-isopropyl- (7CI,8CI)
• CAS No: 3140-45-2
• MF: C₂₁H₃₉NO
• MW: 321.54046
• CID: 317272
• PubChem ID: 6444518

Linoleamide,N-isopropyl- (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• Linoleamide,N-isopropyl- (7CI,8CI)
• (9Z,12Z)-N-propan-2-yloctadeca-9,12-dienamide
• (Z,Z)-N-(1-Methylethyl)-9,12-octadecadienamide
• (Z,Z)-N-isopropyl-octadeca-9,12-dienamide
• 9,12-Octadecadienamide, N-(1-methylethyl)-, (Z,Z)-
• CHEMBL1672678
• Linoleamide, N-isopropyl-
• LS-97644
• N-Isopropyllinolamid
• 3140-45-2
• SCHEMBL22758117
• N-isopropyl linoleamide

• Inchi： InChI=1S/C21H39NO/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-21(23)22-20(2)3/h8-9,11-12,20H,4-7,10,13-19H2,1-3H3,(H,22,23)/b9-8-,12-11-
• InChI Key： GHLUXRXWPBHFNB-MURFETPASA-N
• SMILES： CCCCC/C=C\C/C=C\CCCCCCCC(NC(C)C)=O

Computed Properties

• Exact Mass: 321.30337
• Monoisotopic Mass: 321.303164868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 15
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1